Cas no 88185-31-3 (1-cinnamylpiperazine;dihydrochloride)

• Product Name: 1-cinnamylpiperazine;dihydrochloride
• CAS No: 88185-31-3
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 641805
• PubChem ID: 12198048
• Update Time: 2025-04-19

1-cinnamylpiperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-phenyl-2-propenyl)-, dihydrochloride
• 1-[(2E)-3-Phenyl-2-propen-1-yl]piperazine dihydrochloride
• 1-cinnamylpiperazine;dihydrochloride
• trans-1-cinnamylpiperazine dihydrochloride
• Piperazine, 1-(3-phenyl-2-propenyl)-, dihydrochloride, (E)- (9CI)
• 1-[(2E)-3-phenylprop-2-en-1-yl]piperazine dihydrochloride
• SCHEMBL3842618
• 1-Cinnamylpiperazinedihydrochloride
• MFCD09835387
• SCHEMBL3842615
• s11116
• (E)-1-(3-Phenyl-2-propenyl)piperazine 2HCl
• 1-Cinnamylpiperazine dihydrochloride
• EN300-7541609
• CS-0265769
• 1-(3-phenylprop-2-en-1-yl)piperazine dihydrochloride
• 163596-56-3
• 1-(3-Phenylallyl)piperazine dihydrochloride
• EN300-43673
• 1-[(E)-3-phenylprop-2-enyl]piperazine;dihydrochloride
• 88185-31-3

• Inchi： 1S/C13H18N2.2ClH/c1-2-5-13(6-3-1)7-4-10-15-11-8-14-9-12-15;;/h1-7,14H,8-12H2;2*1H/b7-4+;;
• InChI Key： PRCFTTDNUVTMRS-RDRKJGRWSA-N
• SMILES： Cl.Cl.N1(C/C=C/C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų